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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B1607250

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and applications of the synthetic azo dye, Mordant Orange 6 (C.1.
26520). The information is intended for researchers, scientists, and professionals in drug
development and related fields.

Chemical and Physical Properties

Mordant Orange 6 is a double azo dye characterized by its vibrant orange hue.[1] It is
primarily used in the textile industry for dyeing various natural and synthetic fibers.[1]

Identifiers and General Properties

Property Value Reference
Cl Name Mordant Orange 6 [1]
Cl Number 26520 [1]
CAS Number 3564-27-0, 25747-21-1 [1]
Molecular Formula C19H12NaNaz206S [1]
Molecular Weight 470.37 g/mol [1]
Appearance Red-orange powder [1]

Physicochemical Properties
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Property Value Reference
Solubility in Water 80 g/L at 80 °C [1]
o ) Slightly soluble in ethanol and
Solubility in Organic Solvents [1]
acetone.
Melting Point >300°C
Amax 381 nm

In concentrated sulfuric acid, it
appears as a red-light purple,

o which turns to a yellow-light
Behavior in Concentrated

orange upon dilution. In 1
Acids getp (1]

concentrated hydrochloric
acid, it is purple and

decolorizes upon standing.

Synthesis of Mordant Orange 6

The synthesis of Mordant Orange 6 is a two-step process involving diazotization followed by

an azo coupling reaction.[1]

Overall Reaction

The manufacturing process involves the diazotization of 4-((4-
aminophenyl)diazenyl)benzenesulfonic acid, which is then coupled with 2-hydroxybenzoic acid
(salicylic acid).[1]

Experimental Protocol

The following is a representative experimental protocol based on general procedures for
diazotization and azo coupling reactions, as a specific detailed protocol for Mordant Orange 6
is not readily available in the public domain.

Step 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid
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e A suspension of 4-((4-aminophenyl)diazenyl)benzenesulfonic acid in water is prepared in a
reaction vessel.

e The suspension is acidified with hydrochloric acid.
e The mixture is cooled to 0-5 °C in an ice bath with constant stirring.

o A solution of sodium nitrite in water is added dropwise to the cooled suspension. The
temperature is carefully maintained below 5 °C to ensure the stability of the resulting
diazonium salt.

e The reaction is stirred for a period to ensure complete diazotization. The completion of the
reaction can be monitored by testing for the absence of the starting amine.

Step 2: Azo Coupling with 2-Hydroxybenzoic Acid

o A solution of 2-hydroxybenzoic acid (salicylic acid) is prepared in an aqueous alkaline
solution (e.g., sodium hydroxide or sodium carbonate).

e This solution is also cooled to 0-5 °C.

e The cold diazonium salt solution from Step 1 is slowly added to the cold solution of the
coupling agent (2-hydroxybenzoic acid) with vigorous stirring.

e The pH of the reaction mixture is maintained in the alkaline range to facilitate the coupling
reaction.

e The coupling reaction results in the formation of Mordant Orange 6, which may precipitate
out of the solution.

e The reaction mixture is stirred for several hours to ensure the completion of the coupling.

» The precipitated dye is then isolated by filtration, washed with water, and dried.

Synthesis Workflow Diagram
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Step 1: Diazotization
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Caption: Workflow for the synthesis of Mordant Orange 6.

Applications

Mordant Orange 6 is primarily used as a dye for various materials.[1] Its application often
involves the use of a mordant, which is a substance that fixes the dye to the material, improving
its fastness properties.

o Textile Dyeing: It is extensively used for dyeing wool fabrics, including loose wool, tops, and
blankets.[1]
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e Other Fiber Dyeing: It can also be used for dyeing silk and nylon.[1]

» Leather and Fur Dyeing: Mordant Orange 6 finds application in the coloring of leather and
fur.[1]

Fastness Properties on Wool

The fastness properties of a dye refer to its resistance to fading or running under various

conditions.
Fastness Test Rating
Light Fastness Good
Washing Fastness Moderate
Perspiration Fastness Good
Rubbing Fastness Moderate

Safety and Toxicology

Specific toxicological data for Mordant Orange 6 is limited in publicly available literature.
However, as with all chemical compounds, it should be handled with appropriate safety
precautions. Azo dyes, as a class, have been studied for their potential toxicological effects.
Some azo dyes can be metabolized to aromatic amines, some of which are known or
suspected carcinogens. Therefore, appropriate personal protective equipment, such as gloves,
safety glasses, and a lab coat, should be worn when handling Mordant Orange 6 powder.
Work should be conducted in a well-ventilated area to avoid inhalation of dust.

Spectral Data

Detailed FT-IR and NMR spectral data for Mordant Orange 6 are not readily available in the
public domain. The maximum absorption wavelength (Amax) has been reported as 381 nm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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